Ethyl 3-(4-methoxyphenyl)-5-(2-nitrobenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methoxyphenyl)-5-[(2-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H18N4O7S/c1-3-34-23(30)19-16-12-35-21(24-20(28)15-6-4-5-7-17(15)27(31)32)18(16)22(29)26(25-19)13-8-10-14(33-2)11-9-13/h4-12H,3H2,1-2H3,(H,24,28)
• InChI Key: LQWGJSJEKBXEFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC=C3[N+](=O)[O-])C4=CC=C(C=C4)OC
• Molecular Formula: C23H18N4O7S
• Molecular Weight: 494.5 g/mol
• CAS No.: 851952-10-8

Description

Ethyl 3-(4-methoxyphenyl)-5-(2-nitrobenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18N4O7S and its molecular weight is 494.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

• The synthesis of novel thieno[2,3-c]pyridazines, starting from 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine, explores various chemical reactions to produce compounds with potential antibacterial activities. This process involves reactions with ethyl chloroacetate, acetylacetone, ethyl acetoacetate, and nitrous acid to yield a variety of new compounds, demonstrating the versatility of thieno[2,3-c]pyridazine derivatives in synthesizing pharmacologically relevant molecules (A. S. Al-Kamali et al., 2014).

Biological and Antimicrobial Activity

• Research on the synthesis, biological activity, and crystal structure of ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate highlights its moderate insecticidal activity against Aphis craccivora. This work showcases the potential of such compounds in developing new insecticides with specific target profiles (Dongmei Li et al., 2013).

Anticancer Activity

• The development of new heterocycles utilizing thiophene incorporated thioureido substituent as precursors for the synthesis of compounds demonstrates potent activity against the colon HCT-116 human cancer cell line. This approach underlines the importance of thiophene derivatives in the search for new anticancer agents (M. Abdel-Motaal et al., 2020).

Antioxidant Activity

• Synthesis of new pyrrole hydrazones and their evaluation for in vitro safety and antioxidant activity reveal promising compounds with significant antioxidant protective potential in cellular-based models. This suggests the utility of these compounds in antioxidant therapies and the importance of assessing both cytotoxicity and hemocompatibility for their safe use (D. Tzankova et al., 2020).

Herbicidal Activities

• The discovery of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives with significant herbicidal activities against dicotyledonous plants indicates the role of pyridazine derivatives in developing new agrochemicals. Some of these compounds exhibit activities comparable to commercial herbicides, highlighting the potential for discovering more efficient and selective herbicidal agents (Han Xu et al., 2008).